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Compound of Interest

Compound Name: Methyl L-tryptophanate

CAS No.: 4299-70-1

Cat. No.: B1584566

Get Quote

Executive Summary
Methyl L-tryptophanate (L-Trp-OMe) is a critical intermediate in the synthesis of indole

alkaloids, peptide therapeutics, and fluorescence probes. While commercially ubiquitous, its

quality varies significantly between suppliers, particularly regarding enantiomeric excess (

) and salt stoichiometry.

This guide provides a rigorous framework for sourcing Methyl L-tryptophanate, validating its

purity, and handling its inherent instability. We move beyond simple catalog listings to address

the Critical Quality Attributes (CQAs) that impact downstream drug development.

Chemical Profile & Commercial Specifications
Commercially, this compound is almost exclusively supplied as the hydrochloride salt. The free

base is unstable (prone to diketopiperazine formation and oxidation) and is rarely sold directly.
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Attribute Specification Notes

IUPAC Name

Methyl (2S)-2-amino-3-(1H-

indol-3-yl)propanoate

hydrochloride

Common Name
L-Tryptophan methyl ester

hydrochloride

CAS (HCl Salt) 7524-52-9 Primary Commercial Form

CAS (Free Base) 4299-60-9
Generated in situ (See

Protocol 4.[1]2)

Molecular Weight 254.71 g/mol (HCl salt) 218.25 g/mol (Free base)

Melting Point 218–220 °C (dec.)
Sharp melting point indicates

high purity

Solubility Water, Methanol, DMSO
Poor solubility in ether/DCM

(HCl salt)

Impurity Profile (The "Hidden" Risks)
When sourcing L-Trp-OMe, Certificates of Analysis (CoA) often omit specific impurities that

affect sensitive couplings.

L-Tryptophan (Free Acid): Result of hydrolysis due to moisture ingress. Acts as a competitive

nucleophile.

D-Tryptophan Methyl Ester: Result of racemization during aggressive esterification (e.g.,

high-temp SOCl₂).

1,1'-Ethylidenebis-L-tryptophan (EBT): A legacy impurity from L-Trp fermentation sources,

linked to Eosinophilia-Myalgia Syndrome (EMS). Critical for pharmaceutical grades.

Strategic Sourcing: Commercial Landscape
Do not rely on a single supplier. The following hierarchy is recommended based on lot-to-lot

consistency and trace metal control.
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Tier 1: GMP & Pharmaceutical Grade
Target Audience: Late-stage discovery, CMC, Clinical supplies.

Sigma-Aldrich (Merck): Product PHR2601 (Pharmaceutical Secondary Standard).

Pros: Full traceability, ISO 17034 accreditation.

Cons: High cost/mg.

Bachem: Specialized in amino acid derivatives.[1][2][3]

Pros: Guarantees low racemization (<0.5% D-isomer).

Tier 2: Research Grade (High Purity)
Target Audience: Medicinal chemistry, early synthesis.

TCI Chemicals: Product T1657 (>98.0%).[1]

Pros: Reliable stock, consistent crystalline form.

Cons: CoA often lacks water content (KF) data.

Chem-Impex: Product 02993.[1]

Pros: Excellent bulk pricing for >100g quantities.

Alfa Aesar (Thermo Fisher): Product H66442.

Tier 3: Bulk/Industrial
Target Audience: Scale-up >1kg.

Sourcing Strategy: For kilogram scale, purchase from manufacturers in India or China (e.g.,

specialized peptide reagent vendors) but mandate a pre-shipment sample for the validation

protocol below.

Validation & Experimental Protocols
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Trustworthiness Pillar: Do not assume the label is correct. Verify.

Diagram: Quality Assurance Workflow
This workflow defines the decision logic for accepting incoming raw material.
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Visual Inspection
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Click to download full resolution via product page

Caption: Logical workflow for validating incoming Methyl L-tryptophanate batches before use

in critical synthesis.

Protocol: In-House Purity Check (TLC/HPLC)
Objective: Detect hydrolysis (Free Tryptophan) which poisons peptide couplings.

Stationary Phase: Silica Gel 60 F254.

Mobile Phase:

-Butanol : Acetic Acid : Water (4:1:1).

Visualization: UV (254 nm) and Ninhydrin stain.

Interpretation:

L-Trp-OMe: ~0.60 (Higher due to ester lipophilicity).

L-Trp (Impurity): ~0.45.

Note: If the lower spot is visible by eye, hydrolysis >2%. Recrystallize immediately.

Protocol: Preparation of Free Base (In-Situ)
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Commercial sources provide the HCl salt. For nucleophilic attacks (e.g., acylation, reductive

amination), the free amine must be liberated. Do not store the free base; generate it

immediately before use.

Reagents:

L-Trp-OMe[4][5][6]·HCl (Commercial)

Ethyl Acetate (EtOAc) or Dichloromethane (DCM)

Saturated Sodium Bicarbonate (

)

Brine[5]

Methodology:

Suspension: Suspend 1.0 eq of L-Trp-OMe·HCl in EtOAc (10 mL/g). It will not fully dissolve.

Biphasic Wash: Add 1.2 eq of Saturated

. Shake vigorously in a separatory funnel until the solid dissolves (transfer to organic phase).

Separation: Collect the organic layer. Extract the aqueous layer once more with EtOAc.

Drying: Dry combined organics over

(anhydrous) for 10 minutes.

Concentration: Filter and evaporate in vacuo at <30°C.

Usage: The resulting oil is the free base. Use within 1 hour to prevent dimerization to the

diketopiperazine.

Handling, Stability & Storage
The stability of Methyl L-tryptophanate is governed by two pathways: Hydrolysis (moisture)

and Oxidative Dimerization (light/air).
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Degradation Pathways
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Caption: Primary degradation routes. Hydrolysis occurs in moist storage; Dimerization occurs if

left as a free base.

Storage Rules
Temperature: Store at 2–8°C (Refrigerated). For long-term (>6 months), store at -20°C.

Atmosphere: Hygroscopic. Store under Argon or Nitrogen if the seal is broken.

Container: Amber glass. Tryptophan moieties are photosensitive and can undergo photo-

oxidation to form kynurenine derivatives upon prolonged light exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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